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Compound of Interest

Compound Name:
5-(2-Bromophenoxymethyl)furan-

2-carboxylic acid

Cat. No.: B442405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of 5-(2-
Bromophenoxymethyl)furan-2-carboxylic acid for various experimental applications. Due to

the limited availability of specific quantitative solubility data for this compound, the following

protocols are based on its structural characteristics as an aromatic carboxylic acid with a

hydrophobic moiety, and on general principles for dissolving poorly water-soluble compounds.

Compound Information
Property Value Source

Molecular Formula C₁₂H₉BrO₄ MySkinRecipes[1]

Molecular Weight 297.1 g/mol MySkinRecipes[1]

CAS Number 364739-02-6 MySkinRecipes[1]

Physical Appearance
Likely a solid (White to cream

flakes for similar compounds)
PubChem[2]

Storage Room temperature MySkinRecipes[1]
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Based on its chemical structure, which includes a polar carboxylic acid group and a large, non-

polar 2-bromophenoxymethyl group, 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid is

predicted to have the following solubility characteristics:

Low solubility in aqueous solutions at neutral pH. The hydrophobic portion of the molecule is

expected to dominate, limiting its interaction with water.

pH-dependent aqueous solubility. As a carboxylic acid, its solubility in aqueous media is

expected to increase significantly at basic pH (pH > pKa) due to the formation of the more

soluble carboxylate salt.

Good solubility in polar organic solvents. Solvents such as dimethyl sulfoxide (DMSO), N,N-

dimethylformamide (DMF), and alcohols are likely to be effective in dissolving this

compound.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol is suitable for preparing a concentrated stock solution for subsequent dilution into

aqueous experimental media.

Materials:

5-(2-Bromophenoxymethyl)furan-2-carboxylic acid

Dimethyl sulfoxide (DMSO, cell culture grade)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Weigh the desired amount of 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid in a

sterile container.
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Add the required volume of DMSO to achieve the target concentration (e.g., 10 mM, 50 mM,

or 100 mM).

Vortex the mixture vigorously until the compound is completely dissolved. Gentle warming in

a water bath (37°C) may be applied if necessary, but be cautious of potential degradation.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: Solubilization in Aqueous Buffers using pH Adjustment

This protocol is designed for experiments where the presence of organic solvents must be

minimized. It relies on the acidic nature of the carboxylic acid group.

Materials:

5-(2-Bromophenoxymethyl)furan-2-carboxylic acid

Aqueous buffer of choice (e.g., Phosphate-Buffered Saline (PBS), Tris-HCl)

1 M Sodium Hydroxide (NaOH) solution

pH meter

Stir plate and stir bar

Procedure:

Add the desired amount of 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid to the

aqueous buffer.

While stirring, slowly add 1 M NaOH dropwise to the suspension.

Monitor the pH of the solution using a calibrated pH meter.

Continue adding NaOH until the compound dissolves and the desired pH is reached. The pH

will likely need to be raised above the compound's pKa for complete dissolution.
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If necessary, adjust the final volume with the buffer.

Sterile filter the solution if required for cell-based assays.

Protocol 3: Preparation of Working Solutions for Biological Assays

This protocol describes the preparation of final working concentrations from a DMSO stock

solution for typical in vitro experiments.

Materials:

Concentrated stock solution of 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid in

DMSO (from Protocol 1).

Pre-warmed (37°C) cell culture medium or assay buffer.

Procedure:

Thaw the DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution into the pre-warmed aqueous medium to

achieve the final desired concentration.

It is crucial to add the DMSO stock to the aqueous medium and not the other way around to

prevent precipitation.

Mix gently but thoroughly by pipetting or inverting the tube.

Ensure the final concentration of DMSO in the assay is low (typically ≤ 0.5%) to avoid

solvent-induced artifacts.
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Experimental Workflow: Dissolution of 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid
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Caption: Workflow for the dissolution of 5-(2-Bromophenoxymethyl)furan-2-carboxylic acid.
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Hypothetical Signaling Pathway Inhibition

5-(2-Bromophenoxymethyl)
furan-2-carboxylic acid
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Caption: Hypothetical inhibition of a pro-inflammatory signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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